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Compound of Interest

Compound Name: 7-Oxooctanal

Cat. No.: B14670936 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe and

compliant laboratory environment is paramount. The proper disposal of chemical reagents like

7-Oxooctanal is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for 7-Oxooctanal, to build deep trust and provide value beyond the product

itself.

Key Physical and Chemical Properties of 7-Oxooctanal
Understanding the properties of 7-Oxooctanal is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for this compound.

Property Value Source

Molecular Formula C8H14O2 [1]

Molecular Weight 142.198 g/mol [1]

Boiling Point 62-64 °C at 0.2 Torr [1]

Density 0.9989 g/cm3 at 25 °C [1]

Exact Mass 142.099379685 [1]
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Before handling 7-Oxooctanal, it is crucial to be aware of its potential hazards. This compound

is classified with the following hazards:

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

May cause respiratory irritation.

Suspected of causing genetic defects.

Harmful to aquatic life.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment,

including chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated

area, preferably under a chemical fume hood, to avoid inhalation of vapors.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Step-by-Step Disposal Protocol
The primary method for the disposal of small quantities of aldehydes like 7-Oxooctanal in a

laboratory setting is through oxidation to the corresponding carboxylic acid, which is generally

less volatile and less toxic. However, always consult your institution's environmental health and

safety (EHS) office and local regulations before proceeding with any in-lab chemical treatment.
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Experimental Protocol: Oxidation of 7-Oxooctanal for
Disposal
Objective: To convert 7-Oxooctanal into a less hazardous carboxylic acid derivative for

disposal.

Materials:

7-Oxooctanal waste

Potassium permanganate (KMnO4)

Sulfuric acid (H2SO4), dilute solution (e.g., 1 M)

Sodium bisulfite (NaHSO3) or sodium metabisulfite (Na2S2O5)

Stir plate and stir bar

Beaker or flask of appropriate size

pH paper or pH meter

Appropriate waste container

Procedure:

Preparation: In a well-ventilated fume hood, place the beaker or flask containing the 7-
Oxooctanal waste on a stir plate and add a stir bar.

Acidification: Slowly and with stirring, add a dilute solution of sulfuric acid to the 7-
Oxooctanal waste until the solution is acidic (pH 2-3).

Oxidation: While stirring vigorously, slowly add a solution of potassium permanganate. Add

the potassium permanganate solution portion-wise to control the reaction rate and

temperature. The purple color of the permanganate will disappear as it reacts. Continue

adding until a faint, persistent purple color remains, indicating that the oxidation is complete.
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Quenching Excess Oxidant: Add a small amount of sodium bisulfite or sodium metabisulfite,

again portion-wise, until the purple color of the excess permanganate is discharged and the

solution becomes colorless or a brown precipitate of manganese dioxide (MnO2) forms.

Neutralization: Check the pH of the resulting solution. Neutralize the solution by slowly

adding a suitable base (e.g., sodium bicarbonate or sodium hydroxide solution) until the pH

is between 6 and 8.

Final Disposal: The neutralized solution, containing the less hazardous carboxylic acid salt

and inorganic salts, can now be disposed of as aqueous waste according to your institution's

guidelines. Do not flush down the sanitary sewer system without approval from your EHS

office.[2] Chemical waste generators must consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.

Disposal Workflow
The following diagram illustrates the decision-making process and logical workflow for the

proper disposal of 7-Oxooctanal.
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Caption: Decision workflow for the proper disposal of 7-Oxooctanal.
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This comprehensive guide provides the necessary information for the safe handling and

disposal of 7-Oxooctanal, empowering laboratory professionals to maintain a secure and

compliant working environment. Always prioritize safety and adhere to all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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